5-(4-Cyanophenyl)-(2,4)-dihydroxypyrimidine, 95%

• IUPAC Name: 4-(2,4-dioxo-1H-pyrimidin-5-yl)benzonitrile
• InChI: InChI=1S/C11H7N3O2/c12-5-7-1-3-8(4-2-7)9-6-13-11(16)14-10(9)15/h1-4,6H,(H2,13,14,15,16)
• InChI Key: RRQBSDNVCXSXCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CNC(=O)NC2=O
• Molecular Formula: C11H7N3O2
• Molecular Weight: 213.19 g/mol

Description

5-(4-Cyanophenyl)-(2,4)-dihydroxypyrimidine, commonly referred to as 5-CPD, is an organic compound that has been studied for its potential applications in various scientific fields. 5-CPD is a nitrogen-containing heterocyclic compound that has a wide range of potential uses. It is a relatively simple compound to synthesize, and its chemical structure is relatively stable. This compound has been studied for its potential applications in medicinal chemistry, materials science, and biochemistry, among others.

Scientific Research Applications

5-CPD has been studied for its potential applications in various scientific fields. In medicinal chemistry, 5-CPD has been studied for its potential to inhibit the growth of cancer cells. In materials science, 5-CPD has been studied for its potential to form organic thin films. In biochemistry, 5-CPD has been studied for its potential to inhibit the enzyme xanthine oxidase, which is involved in the metabolism of purines. In addition, 5-CPD has been studied for its potential to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine.

Mechanism of Action

The exact mechanism of action of 5-CPD is not yet fully understood. However, it is believed that 5-CPD works by binding to certain proteins and enzymes, thus inhibiting their activity. For example, 5-CPD has been shown to bind to the enzyme xanthine oxidase, thus inhibiting its activity. Similarly, 5-CPD has been shown to bind to the enzyme acetylcholinesterase, thus inhibiting its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CPD are not yet fully understood. However, it is believed that 5-CPD may have anti-cancer, anti-inflammatory, and anti-oxidant properties. In addition, 5-CPD has been shown to have inhibitory effects on the enzymes xanthine oxidase and acetylcholinesterase, which are involved in the metabolism of purines and the breakdown of the neurotransmitter acetylcholine, respectively.

Advantages and Limitations for Lab Experiments

The advantages of using 5-CPD for lab experiments include its relatively simple synthesis, its relatively stable chemical structure, and its potential applications in various scientific fields. The limitations of using 5-CPD for lab experiments include its potential toxicity and the fact that the exact mechanism of action is not yet fully understood.

Future Directions

The potential future directions of 5-CPD include further research into its potential applications in medicinal chemistry, materials science, and biochemistry. In addition, further research into its mechanism of action and biochemical and physiological effects is needed. Finally, further research into its potential toxicity is needed in order to ensure its safe use in lab experiments.

Synthesis Methods

5-CPD can be synthesized through a number of methods. The most common method involves a reaction between 4-cyanophenol and 2,4-dihydroxypyrimidine in aqueous solution. This reaction is typically carried out at a temperature of 80-90°C in an acidic medium, such as HCl. The reaction is typically complete within 1-2 hours, and the product is isolated by crystallization. Other methods of synthesis include the reaction of 4-cyanophenol with 2,4-dihydroxy-5-methylpyrimidine, and the reaction of 4-cyanophenol with 2,4-dihydroxy-5-ethylpyrimidine.